molecular formula C9H12ClNO B2814617 (2,3-Dihydro-1-benzofuran-7-yl)methanamine hydrochloride CAS No. 2137783-22-1

(2,3-Dihydro-1-benzofuran-7-yl)methanamine hydrochloride

Cat. No. B2814617
CAS RN: 2137783-22-1
M. Wt: 185.65
InChI Key: NVSIFPJVWUQKHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The closest compounds I found are “(5-chloro-2,3-dihydro-1-benzofuran-7-yl)methanamine hydrochloride” and “(2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride”. These compounds are typically in powder form and are stored at room temperature .


Molecular Structure Analysis

The InChI code for “(5-chloro-2,3-dihydro-1-benzofuran-7-yl)methanamine hydrochloride” is 1S/C9H10ClNO.ClH/c10-8-3-6-1-2-12-9(6)7(4-8)5-11;/h3-4H,1-2,5,11H2;1H . For “(2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride”, the InChI code is 1S/C9H11NO.ClH/c10-6-8-5-7-3-1-2-4-9(7)11-8;/h1-4,8H,5-6,10H2;1H .


Physical And Chemical Properties Analysis

The molecular weight of “(5-chloro-2,3-dihydro-1-benzofuran-7-yl)methanamine hydrochloride” is 220.1 , and for “(2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride”, it’s 185.65 .

Scientific Research Applications

Synthesis and Chemical Applications

  • Novel Synthesis Approaches: Research demonstrates innovative synthetic routes for benzofuran derivatives, emphasizing the utility of these compounds in medicinal chemistry and materials science. For instance, a novel synthesis of benzofuran- and indol-2-yl-methanamine derivatives was reported, highlighting a straightforward method for generating various substituted compounds starting from readily available phenylacetic acid derivatives (Schlosser et al., 2015).

Biological and Pharmacological Research

  • Antiproliferative and MDR Reversal Effects: Some benzofuran derivatives have shown promising antiproliferative activity and the ability to reverse multidrug resistance in cancer cell lines, making them valuable for cancer therapy research (Parekh et al., 2011).
  • Anticholinesterase Activity: Benzofuran-based compounds have been developed as potent inhibitors of acetylcholinesterase and butyrylcholinesterase, which are targeted for Alzheimer's disease treatment. These findings underscore the therapeutic potential of benzofuran derivatives in neurodegenerative diseases (Luo et al., 2005).

Safety and Hazards

For “(5-chloro-2,3-dihydro-1-benzofuran-7-yl)methanamine hydrochloride”, the safety information includes hazard statements H302, H315, H319, H335, and precautionary statements P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . For “(2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride”, the safety information includes hazard statements H315, H319, H335, and similar precautionary statements .

Mechanism of Action

Target of Action

Some substituted benzofurans have been shown to exhibit significant anticancer activities , suggesting potential targets within cancer cells.

Mode of Action

It’s known that benzofurans with halogens or hydroxyl groups at the 4-position exhibit good antimicrobial activity . This suggests that the compound may interact with its targets through these functional groups.

Biochemical Pathways

The presence of aryl bromides in similar compounds has been shown to enable the construction of halogenated dihydrobenzofurans , which could potentially affect various biochemical pathways.

Pharmacokinetics

The compound is a powder at room temperature , which suggests it could be administered orally and absorbed in the gastrointestinal tract.

Result of Action

Some substituted benzofurans have been found to have significant cell growth inhibitory effects , suggesting that this compound may also have similar effects.

Action Environment

The compound is stable at room temperature , suggesting that it may be relatively stable under various environmental conditions.

properties

IUPAC Name

2,3-dihydro-1-benzofuran-7-ylmethanamine;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11NO.ClH/c10-6-8-3-1-2-7-4-5-11-9(7)8;/h1-3H,4-6,10H2;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NVSIFPJVWUQKHG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2=C1C=CC=C2CN.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H12ClNO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

185.65 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2,3-Dihydrobenzofuran-7-yl)methanamine hydrochloride

CAS RN

2137783-22-1
Record name (2,3-dihydro-1-benzofuran-7-yl)methanamine hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.